molecular formula C19H19NO2 B8551133 4'-Cyano-4-biphenylyl hexanoate

4'-Cyano-4-biphenylyl hexanoate

Cat. No.: B8551133
M. Wt: 293.4 g/mol
InChI Key: VAJDGVIFFOOQIA-UHFFFAOYSA-N
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Description

4'-Cyano-4-biphenylyl hexanoate is a useful research compound. Its molecular formula is C19H19NO2 and its molecular weight is 293.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H19NO2

Molecular Weight

293.4 g/mol

IUPAC Name

[4-(4-cyanophenyl)phenyl] hexanoate

InChI

InChI=1S/C19H19NO2/c1-2-3-4-5-19(21)22-18-12-10-17(11-13-18)16-8-6-15(14-20)7-9-16/h6-13H,2-5H2,1H3

InChI Key

VAJDGVIFFOOQIA-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(=O)OC1=CC=C(C=C1)C2=CC=C(C=C2)C#N

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

0.390 G. of 4'-cyano-4-hydroxy-biphenyl are dissolved in 4.0 ml. of absolute pyridine and reacted with 0.323 g. of caproic acid chloride as in Example 1. The 0.613 g. of yellowish crystals obtained according to the procedure described in Example 1 are dissolved in benzene and chromatographed on 40 g. of silica gel. Benzene elutes 0.555 g. of colorless crystals which are recrystallized from acetone-hexane up to constant melting point and clearing point. The pure 4'-cyano-4-biphenylyl hexanoate obtained melts at 56.1° and has a clearing point of 70.7° UV (EtOH): ε 273 = 26400.
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